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Compound of Interest

Compound Name: 2'-lodoacetophenone

Cat. No.: B1295891

An In-depth Technical Guide to 2'-lodoacetophenone

This technical guide provides a comprehensive overview of the core physicochemical
properties, synthesis, and applications of 2'-lodoacetophenone, a key intermediate in various
chemical and pharmaceutical syntheses. The information is tailored for researchers, scientists,
and professionals in drug development and material science.

Core Properties of 2'-lodoacetophenone

2'-lodoacetophenone is a halogenated aromatic ketone. Its chemical structure, featuring an
iodine atom on the ortho position of the acetophenone ring, makes it a versatile reagent in
organic synthesis.[1] The presence of the iodine atom, a good leaving group, and the carbonyl
group allows for a variety of chemical modifications and makes it highly reactive in processes
like nucleophilic substitution reactions.[1][2]

Quantitative Data Summary

The fundamental molecular and physical properties of 2'-lodoacetophenone are summarized
in the table below for quick reference.
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Property Value Citations
Molecular Formula CsH7IO [21[3114]
Molecular Weight 246.05 g/mol [21[3][4]1[5][6]
CAS Number 2142-70-3 [2][3]
Appearance Yellow t.o a.mber solid or clear o]

yellow liquid
Melting Point 29-32 °C [2]
Density ~1.72 - 1.78 g/mL at 25 °C [21[71[8]
Refractive Index 1.618 (at 20 °C) [21151[7]

Soluble in organic solvents
Solubility (e.g., ethanol, ether); insoluble  [1][2]

in water

Experimental Protocols

The following section details a common experimental protocol for the synthesis of 2'-
lodoacetophenone.

Synthesis of 2'-lodoacetophenone via Diazotization of 2'-
Aminoacetophenone

This method is a widely used laboratory procedure for the preparation of 2'-
lodoacetophenone.[6][7]

Materials:

2'-Aminoacetophenone

p-Toluenesulfonic acid (p-TsOH)

Acetonitrile (CH3CN)

Sodium nitrite (NaNOz2)

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.nbinno.com/article/pharmaceutical-intermediates/2-iodoacetophenone-properties-synthesis-industrial-uses-cy
https://www.scbt.com/p/2prime-iodoacetophenone-2142-70-3
https://pubchem.ncbi.nlm.nih.gov/compound/2_-Iodoacetophenone
https://www.nbinno.com/article/pharmaceutical-intermediates/2-iodoacetophenone-properties-synthesis-industrial-uses-cy
https://www.scbt.com/p/2prime-iodoacetophenone-2142-70-3
https://pubchem.ncbi.nlm.nih.gov/compound/2_-Iodoacetophenone
https://www.stenutz.eu/chem/solv6%20(2).php?name=2%27-iodoacetophenone
https://amp.chemicalbook.com/ProductChemicalPropertiesCB7291551_EN.htm
https://www.nbinno.com/article/pharmaceutical-intermediates/2-iodoacetophenone-properties-synthesis-industrial-uses-cy
https://www.scbt.com/p/2prime-iodoacetophenone-2142-70-3
https://www.nbinno.com/article/pharmaceutical-intermediates/2-iodoacetophenone-properties-synthesis-industrial-uses-cy
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7291551.htm
https://www.nbinno.com/article/pharmaceutical-intermediates/2-iodoacetophenone-properties-synthesis-industrial-uses-cy
https://www.nbinno.com/article/pharmaceutical-intermediates/2-iodoacetophenone-properties-synthesis-industrial-uses-cy
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7291551.htm
https://www.chemsrc.com/en/cas/2142-70-3_896498.html
https://www.nbinno.com/article/pharmaceutical-intermediates/2-iodoacetophenone-properties-synthesis-industrial-uses-cy
https://www.stenutz.eu/chem/solv6%20(2).php?name=2%27-iodoacetophenone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7291551.htm
https://cymitquimica.com/cas/2142-70-3/
https://www.nbinno.com/article/pharmaceutical-intermediates/2-iodoacetophenone-properties-synthesis-industrial-uses-cy
https://www.benchchem.com/product/b1295891?utm_src=pdf-body
https://www.benchchem.com/product/b1295891?utm_src=pdf-body
https://www.benchchem.com/product/b1295891?utm_src=pdf-body
https://www.benchchem.com/product/b1295891?utm_src=pdf-body
https://www.benchchem.com/product/b1295891?utm_src=pdf-body
https://amp.chemicalbook.com/ProductChemicalPropertiesCB7291551_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7291551.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Potassium iodide (KI)

e Deionized water (H20)

e Sodium bicarbonate (NaHCO3)

e Sodium thiosulfate (Na2S203)

o Ethyl acetate (EtOAC)

e Hexanes

Procedure:

 In a suitable reaction vessel, dissolve p-TsOH (3.0 equivalents) in acetonitrile.

e Add 2'-aminoacetophenone (1.0 equivalent) to the solution. Cool the resulting amine salt
suspension to 0-5 °C in an ice bath.[6][7]

e Prepare a solution of sodium nitrite (2.0 equivalents) in water and a separate solution of
potassium iodide (2.5 equivalents) in water.

e Sequentially add the sodium nitrite solution and then the potassium iodide solution to the
cooled suspension.[6][7]

« Stir the reaction mixture at 0-5 °C for 10 minutes.[6][7]

o Allow the mixture to warm to room temperature and continue stirring until the starting amine
is completely consumed, which can be monitored by an appropriate technique (e.g., TLC).[6]

[7]

e Upon completion, add water to the reaction mixture, followed by the addition of a 1M sodium
bicarbonate solution until the pH reaches 9-10.[6][7]

e Add a 2M sodium thiosulfate solution to quench any remaining iodine.[6][7]

o Extract the aqueous mixture with ethyl acetate.
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» Combine the organic extracts and purify using column chromatography with a hexane:ethyl
acetate (9:1 v/v) eluent to yield 2'-iodoacetophenone as a yellow oil.[6][7]

Visualization of Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 2'-lodoacetophenone from
2'-Aminoacetophenone.
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Caption: Synthesis workflow for 2'-lodoacetophenone.

Applications in Research and Development

2'-lodoacetophenone serves as a crucial building block in the synthesis of a variety of organic
molecules. Its primary applications are found in:

e Pharmaceutical Synthesis: It is an essential intermediate for producing numerous active
pharmaceutical ingredients (APIs), including indene derivatives.[2][7]

o Material Science: The compound is utilized in creating novel materials, such as polymers
with specific electronic or optical properties.[2]
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» Fine Chemicals: It acts as a precursor for various fine chemicals, contributing to industries
like fragrances.[2]

o Organic Synthesis: It readily reacts with boronic acids to form aryl boronic acid derivatives,
which can act as organocatalysts for synthesizing other bioactive molecules.[1][6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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